Cas no 1441722-24-2 (2-Chloro-4-((5-chloro-4-(methylamino)pyrimidin-2-yl)amino)-5-methoxybenzoic acid)

• Product Name: 2-Chloro-4-((5-chloro-4-(methylamino)pyrimidin-2-yl)amino)-5-methoxybenzoic acid
• CAS No: 1441722-24-2
• Molecular Formula: C₁₃H₁₂N₄O₃Cl₂
• Molecular Weight: 343.165
• CID: 3167547
• PubChem ID: 71576871

2-Chloro-4-((5-chloro-4-(methylamino)pyrimidin-2-yl)amino)-5-methoxybenzoic acid Properties

Names and Identifiers

• SCHEMBL14994788
• 2-Chloro-4-((5-chloro-4-(methylamino)pyrimidin-2-yl)amino)-5-methoxybenzoicacid
• BDBM182722
• US9145402, 29
• CHEMBL3896932
• 1441722-24-2
• 2-Chloro-4-((5-chloro-4-(methylamino)pyrimidin-2-yl)amino)-5-methoxybenzoic acid
• DB-093708
• SB58506

• InChIKey： UTLJKPXVNNEOTP-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H12Cl2N4O3/c1-16-11-8(15)5-17-13(19-11)18-9-4-7(14)6(12(20)21)3-10(9)22-2/h3-5H,1-2H3,(H,20,21)(H2,16,17,18,19)
• SMILES： CN=C1C(=CN=C(NC2=C(C=C(C(=C2)Cl)C(=O)O)OC)N1)Cl

Computed Properties

• Exact Mass: 342.0286456Da
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 342.0286456Da
• Heavy Atom Count: 22
• Complexity: 390
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 96.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives